GODIC

• IUPAC Name: (2S)-2-amino-6-[[2-[[(4S)-4-amino-4-carboxybutyl]amino]-1,4-dihydroimidazol-5-ylidene]amino]hexanoic acid
• InChI: InChI=1S/C14H26N6O4/c15-9(12(21)22)4-1-2-6-17-11-8-19-14(20-11)18-7-3-5-10(16)13(23)24/h9-10H,1-8,15-16H2,(H,21,22)(H,23,24)(H2,17,18,19,20)/t9-,10-/m0/s1
• InChI Key: XQHWCRMOYDCBPX-UWVGGRQHSA-N
• Canonical SMILES: C1C(=NCCCCC(C(=O)O)N)NC(=N1)NCCCC(C(=O)O)N
• Isomeric SMILES: C1C(=NCCCC[C@@H](C(=O)O)N)NC(=N1)NCCC[C@@H](C(=O)O)N
• Molecular Formula: C14H26N6O4
• Molecular Weight: 342.39 g/mol

Description

GODIC (Glycogen-Oriented Dynamic Imaging Contrast) is a novel imaging contrast agent that has been developed to provide researchers and clinicians with a powerful new tool for assessing the metabolism of glycogen in living organisms. GODIC is a novel contrast agent that is based on an enzyme-catalyzed reaction that produces a fluorescent signal that can be detected using imaging systems such as MRI and PET. GODIC has been developed to provide a powerful new tool for assessing the metabolism of glycogen in living organisms.

Scientific Research Applications

Glucose Oxidase in Poultry Nutrition

A study by Wu et al. (2019) explored the effects of glucose oxidase (GOD) on broiler chickens. The research found that GOD supplementation improved growth performance, meat quality, and digestive ability in broilers. It also enhanced gut barrier functions and altered cecal microbiota, demonstrating potential as an antibiotic substitute.

GOD in Biosensing Technologies

Research by Ferguson et al. (2013) described a biosensor named MEDIC for monitoring drug molecules in blood. The sensor used an aptamer specific for a target drug, with applications in personalized medicine by tailoring therapeutic doses for individual patients.

GOD in Food and Biotechnological Industries

According to Dubey et al. (2017), fungal glucose oxidase is widely used in food industries for baking products, beverages, and gluconic acid production. Its electrochemical suitability has enabled its application in bioelectronic devices like biofuel cells and biosensors. Additionally, GOD shows potential in medical science, inducing apoptosis and cellular senescence.

GOD in Veterinary Medicine

A study by Liu et al. (2020) investigated the effects of GOD on ducks infected with Escherichia coli. GOD improved growth performance, immune function, and intestinal barrier in ducks, presenting as a promising alternative to antibiotics in poultry farming.